Cas no 1257535-38-8 ((6-Chloro-4-methylpyridin-3-yl)methanamine hydrochloride)

• Product Name: (6-Chloro-4-methylpyridin-3-yl)methanamine hydrochloride
• CAS No: 1257535-38-8
• MF: C₇H₁₀Cl₂N₂
• MW: 193.073699474335
• MDL: MFCD17214205
• CID: 1218725
• Update Time: 2025-08-04

(6-Chloro-4-methylpyridin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-4-methylpyridin-3-yl)methanamine hydrochloride
• (6-chloro-4-methylpyridin-3-yl)methanamine
• hydrochloride
• C-(6-Chloro-4-Methyl-pyridin-3-yl)-MethylaMine hydrochloride

• MDL： MFCD17214205
• Inchi： 1S/C7H9ClN2.ClH/c1-5-2-7(8)10-4-6(5)3-9;/h2,4H,3,9H2,1H3;1H
• InChI Key： HTWXRZWFXUXHLE-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1=C(C)C=C(Cl)N=C1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (6-Chloro-4-methylpyridin-3-yl)methanamine hydrochloride

Introduction to (6-Chloro-4-methylpyridin-3-yl)methanamine hydrochloride (CAS No. 1257535-38-8)

(6-Chloro-4-methylpyridin-3-yl)methanamine hydrochloride, with the CAS number 1257535-38-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and methyl substituents on the pyridine ring, along with the amine functional group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>6-Chloro-4-methylpyridin-3-yl)methanamine hydrochloride molecule exhibits a distinct electronic distribution that influences its reactivity and interaction with biological targets. The chloro group, located at the 6-position of the pyridine ring, is known to enhance the electrophilicity of the ring, making it a suitable candidate for nucleophilic substitution reactions. On the other hand, the methyl group at the 4-position contributes to steric hindrance and can influence the orientation of subsequent functional groups.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The< strong>6-Chloro-4-methylpyridin-3-yl)methanamine hydrochloride compound has been explored as a key intermediate in the synthesis of small-molecule inhibitors. These inhibitors are designed to interact with enzymes and receptors involved in various diseases, including cancer, inflammation, and neurological disorders.

One of the most compelling aspects of< strong>6-Chloro-4-methylpyridin-3-yl)methanamine hydrochloride is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically inhibit certain kinases, researchers aim to disrupt abnormal signaling pathways and restore normal cellular function. The< strong>methanamine moiety in this compound provides a scaffold for further derivatization, allowing for the creation of highly specific kinase inhibitors.

Recent studies have highlighted the potential of< strong>6-Chloro-4-methylpyridin-3-yl)methanamine hydrochloride in the development of antiviral agents. The pyridine ring is a common structural motif in many antiviral drugs due to its ability to interact with viral proteins and enzymes. The chloro and methyl substituents enhance the binding affinity of the compound to its target, improving its efficacy. Moreover, the amine group can be further functionalized to introduce additional pharmacophores that enhance drug-like properties such as solubility and bioavailability.

The synthesis of< strong>6-Chloro-4-methylpyridin-3-yl)methanamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by functional group transformations. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to improve reaction efficiency and selectivity.

In conclusion, (6-Chloro-4-methylpyridin-3-yl)methanamine hydrochloride (CAS No. 1257535-38-8) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an ideal candidate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.